Cas no 114152-24-8 (2-(2,3,6-trifluorophenyl)ethan-1-ol)

2-(2,3,6-Trifluorophenyl)ethan-1-ol is a fluorinated aromatic alcohol with the molecular formula C8H7F3O. Its structure features a phenyl ring substituted with three fluorine atoms at the 2, 3, and 6 positions, along with a hydroxymethyl side chain. This compound is valued for its utility as an intermediate in pharmaceutical and agrochemical synthesis, where the trifluorophenyl moiety enhances bioavailability and metabolic stability. The presence of the hydroxyl group allows for further functionalization, making it a versatile building block in organic chemistry. Its well-defined reactivity and stability under standard conditions make it suitable for use in controlled synthetic processes.
2-(2,3,6-trifluorophenyl)ethan-1-ol structure
114152-24-8 structure
Product Name:2-(2,3,6-trifluorophenyl)ethan-1-ol
CAS No:114152-24-8
MF:C8H7F3O
MW:176.135792970657
CID:3631811
PubChem ID:14834675
Update Time:2025-06-09

2-(2,3,6-trifluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, 2,3,6-trifluoro-
    • 2-(2,3,6-Trifluoro-phenyl)-ethanol
    • 2-(2,3,6-trifluorophenyl)ethan-1-ol
    • 2,3,6-Trifluorobenzeneethanol
    • 2-(2,3,6-trifluorophenyl)ethyl alcohol
    • 114152-24-8
    • EN300-1857750
    • OVLNHUHKVMDBNI-UHFFFAOYSA-N
    • SCHEMBL10472829
    • A1-02283
    • AKOS006310343
    • DTXSID401307683
    • Inchi: 1S/C8H7F3O/c9-6-1-2-7(10)8(11)5(6)3-4-12/h1-2,12H,3-4H2
    • InChI Key: OVLNHUHKVMDBNI-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=C(C=1CCO)F)F

Computed Properties

  • Exact Mass: 176.04489933g/mol
  • Monoisotopic Mass: 176.04489933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2Ų

2-(2,3,6-trifluorophenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1857750-1g
2-(2,3,6-trifluorophenyl)ethan-1-ol
114152-24-8
1g
$770.0 2023-09-18
Enamine
EN300-1857750-5g
2-(2,3,6-trifluorophenyl)ethan-1-ol
114152-24-8
5g
$2235.0 2023-09-18
Enamine
EN300-1857750-10g
2-(2,3,6-trifluorophenyl)ethan-1-ol
114152-24-8
10g
$3315.0 2023-09-18
Enamine
EN300-1857750-0.05g
2-(2,3,6-trifluorophenyl)ethan-1-ol
114152-24-8
0.05g
$647.0 2023-09-18
Enamine
EN300-1857750-0.1g
2-(2,3,6-trifluorophenyl)ethan-1-ol
114152-24-8
0.1g
$678.0 2023-09-18
Enamine
EN300-1857750-0.25g
2-(2,3,6-trifluorophenyl)ethan-1-ol
114152-24-8
0.25g
$708.0 2023-09-18
Enamine
EN300-1857750-0.5g
2-(2,3,6-trifluorophenyl)ethan-1-ol
114152-24-8
0.5g
$739.0 2023-09-18
Enamine
EN300-1857750-1.0g
2-(2,3,6-trifluorophenyl)ethan-1-ol
114152-24-8
1g
$914.0 2023-05-25
Enamine
EN300-1857750-2.5g
2-(2,3,6-trifluorophenyl)ethan-1-ol
114152-24-8
2.5g
$1509.0 2023-09-18
Enamine
EN300-1857750-5.0g
2-(2,3,6-trifluorophenyl)ethan-1-ol
114152-24-8
5g
$2650.0 2023-05-25
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